4,6-dimorpholino-N-(o-tolyl)-1,3,5-triazin-2-amine hydrochloride

• IUPAC Name: N-(2-methylphenyl)-4,6-dimorpholin-4-yl-1,3,5-triazin-2-amine;hydrochloride
• InChI: InChI=1S/C18H24N6O2.ClH/c1-14-4-2-3-5-15(14)19-16-20-17(23-6-10-25-11-7-23)22-18(21-16)24-8-12-26-13-9-24;/h2-5H,6-13H2,1H3,(H,19,20,21,22);1H
• InChI Key: PFXFNSKXKYPOFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC2=NC(=NC(=N2)N3CCOCC3)N4CCOCC4.Cl
• Molecular Formula: C18H25ClN6O2
• Molecular Weight: 392.9 g/mol

Description

4,6-dimorpholino-N-(o-tolyl)-1,3,5-triazin-2-amine hydrochloride is a chemical compound that has been widely used in scientific research. It is a type of triazine-based ATP-competitive inhibitor that has been shown to have potential applications in the treatment of various diseases.

Scientific Research Applications

Synthesis and Biological Activity

• One-Pot Synthesis : A new method for the fast synthesis of diverse 4-aryl-6-cycloamino-1,3,5-triazin-2-amines, including 4,6-dimorpholino derivatives, was developed using microwave irradiation. This process involved a three-component reaction with cyanoguanidine, aromatic aldehydes, and cyclic amines. The method showed potential in producing compounds with antileukemic activity (Dolzhenko et al., 2021).

• Amination Reactions : 2-Chloro-4,6-dimorpholin-4-yl-[1,3,5]triazine, a related compound, demonstrated selective amination in acetic acid medium with heterocyclic compounds containing amino and thioamide groups. This process was specific to acetic acid, highlighting the importance of solvent choice in synthesis (Kolmakov, 2008).

Chemical and Structural Studies

• Synthetic Methodology : The synthesis of 4-(4,6-dimorpholino-1,3,5-triazin-2-yl) aniline was conducted by substituting reactions with 2,4,6-trichloro-1,3,5-triazine and morpholine, followed by a Suzuki reaction. The final structure was confirmed via NMR and ESI-MS (Jiao Chun-l, 2014).

• Crystallographic Analysis : The crystal structure of compounds similar to 4,6-dimorpholino-N-(o-tolyl)-1,3,5-triazin-2-amine hydrochloride was studied, providing insights into the molecular configuration, which is crucial for understanding their chemical properties and potential applications (Yi‐Ping Jiang et al., 2007).

Biological Applications

• Antimicrobial Activities : Novel triazine derivatives, including those with morpholino groups, have been synthesized and screened for antimicrobial activities. Some compounds showed good to moderate activities against test microorganisms, indicating potential for pharmaceutical applications (H. Bektaş et al., 2007).

• MAO Inhibitors Study : A study on 4,6-dimorpholino-1,3,5-triazin-2-yl amino acid derivatives found that some compounds exhibited monoamine oxidase inhibitory activity, suggesting potential use in neuropsychiatric and neurological disorders (Sherine N. Khattab et al., 2015).